2-Ethynyl-4-nitrophenol

• IUPAC Name: 2-ethynyl-4-nitrophenol
• InChI: InChI=1S/C8H5NO3/c1-2-6-5-7(9(11)12)3-4-8(6)10/h1,3-5,10H
• InChI Key: UIGDPJSERRIBOZ-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(C=CC(=C1)[N+](=O)[O-])O
• Molecular Formula: C8H5NO3
• DSSTOX Substance ID: DTXSID101313669
• Molecular Weight: 163.13 g/mol
• CAS RN: 885951-98-4

Description

2-Ethynyl-4-nitrophenol is a chemical compound with the molecular formula C8H5NO3. It is used in various chemical processes and is commonly present in many chemical laboratories.

Chemical Reactions Analysis

The catalytic reduction of 4-nitrophenol (4-NP) has been extensively studied. Thousands of researchers have explored their synthesized efficient catalytic nanostructured materials by performing the catalytic reduction of 4-NP. The reduction of 4-NP has been considered a universally accepted model catalytic reaction due to easy measurement of kinetic parameters through monitoring the reaction by UV–visible spectroscopic techniques.

Scientific Research Applications

Catalysis and Nanocomposites

Background:

2-E-4-NP: has been studied for its catalytic properties, particularly in the reduction of 4-nitrophenol (4-NP). Researchers have explored novel approaches to enhance catalytic activity and stability.

Research Findings:

• Heterogeneous Nanocomposite Catalysts : A recent study introduced rhenium nanostructures (ReNSs) embedded in polymeric nanocomposites (pNCs) as efficient catalysts for 4-NP reduction. .

Environmental Remediation

Background:

4-NP: is a common environmental pollutant, often found in diesel engine exhaust. Its reduction to less harmful compounds is essential for environmental protection.

Research Findings:

• CeO2/Pd Nanocomposites : Researchers investigated CeO2/Pd nanocomposites for 4-NP reduction. .

Materials Science and Nanotechnology

Background: The unique properties of 2-E-4-NP make it valuable for materials science and nanotechnology applications.

Research Findings:

• Nanostructured Materials : Thousands of researchers have explored synthesized nanostructured materials by assessing their catalytic activity through 4-NP reduction. .

Mechanism of Action

Target of Action

• This collapse of the proton motive force disrupts the cell’s primary energy production process, which relies on the proton gradient to generate ATP (adenosine triphosphate) chemical energy .

Mode of Action

• As a result, cellular energy production decreases significantly .

Biochemical Pathways

• Cells may compensate by increasing glycolysis, but this is less efficient than oxidative phosphorylation .

Pharmacokinetics

• Half-life and Clearance : Data not provided .

Result of Action

• In the context of weight loss, increased energy expenditure occurs due to uncoupling, but at the cost of potential toxicity .

Action Environment

• However, due to its toxicity, DNP is not recommended for any practical use .

Safety and Hazards

The safety data sheet for 4-Nitrophenol indicates that it is toxic if swallowed, harmful in contact with skin or if inhaled, and may cause damage to organs through prolonged or repeated exposure.

Future Directions

The future directions in the study of nitrophenols focus on environmentally friendly reduction methods and the use of nanostructured materials as catalysts for reduction. These studies aim to develop simple and effective methods for the transformation of nitrophenols into aminophenols with virtually no undesired by-products.